Cas no 1272755-89-1 (4-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile)

• Product Name: 4-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
• CAS No: 1272755-89-1
• MF: C₁₃H₁₃N₃O
• MW: 227.261822462082
• MDL: MFCD18651750
• CID: 1056559
• PubChem ID: 73553949
• Update Time: 2025-09-23

4-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(7-Oxo-5,8-diazaspiro[3.4]octan-6-yl)benzonitrile
• 4-(6-oxo-5,8-diazaspiro[3.4]oct-7-yl)Benzonitrile
• 4-(7-Oxo-5,8-diazaspiro[3.4]oct-6-yl)benzonitrile
• AKOS022183158
• SY013287
• AC3613
• 1272755-89-1
• MFCD18651750
• DB-062574

• MDL： MFCD18651750
• Inchi： 1S/C13H13N3O/c14-8-9-2-4-10(5-3-9)11-12(17)16-13(15-11)6-1-7-13/h2-5,11,15H,1,6-7H2,(H,16,17)
• InChI Key： AXPATBYEBHZYBJ-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC(C#N)=CC=2)NC2(CCC2)N1

Computed Properties

• Exact Mass: 227.10600
• Monoisotopic Mass: 227.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• PSA: 68.41000
• LogP: 1.80368

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines